Alvimopan-d5

• CAS No.: 1217616-62-0
• Product Name: Alvimopan-d5
• Molecular Formula: C25H27N2O4D5
• Molecular Weight: 429.6 g/mol
• IUPAC Name: 2-[[(2S)-2-[[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]methyl]-3-(2,3,4,5,6-pentadeuteriophenyl)propanoyl]amino]acetic acid
• Standard InChI: InChI=1S/C25H32N2O4/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30)/t18-,20-,25+/m0/s1/i3D,4D,5D,7D,8D
• Standard InChIKey: UPNUIXSCZBYVBB-GAGGCGQMSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C[C@@H](CN2CC[C@@]([C@H](C2)C)(C)C3=CC(=CC=C3)O)C(=O)NCC(=O)O)[2H])[2H]
• SMILES: CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O
• Canonical SMILES: CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O
• Appearance: Solid powder
• Description: Labelled Alvimopan. Alvimopan is a µ-opioid receptor antagonist with limited activity of µ-opioid receptor in the central nervous system. It is indicated for postoperative ileus.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 156053-89-3 (unlabelled)
• Synonyms: N-[(2S)-2-[[(3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phenylpropyl]glycine-d5
• Tag: Alvimopan
• PubChem Compound: 25224670
• Last Modified: Nov 11 2021